Cas no 807631-78-3 (alpha-D-Glucofuranoside,1-methylethyl(9CI))

• Product Name: alpha-D-Glucofuranoside,1-methylethyl(9CI)
• CAS No: 807631-78-3
• MF: C₉H₁₈O₆
• MW: 222.235623836517
• CID: 715046
• Update Time: 2023-03-29

alpha-D-Glucofuranoside,1-methylethyl(9CI) Chemical and Physical Properties

Names and Identifiers

• a-D-Glucofuranoside, 1-methylethyl
• alpha-D-Glucofuranoside,1-methylethyl(9CI)
• α-D-Glucofuranoside, 1-methylethyl

• Inchi： 1S/C9H18O6/c1-4(2)14-9-7(13)6(12)8(15-9)5(11)3-10/h4-13H,3H2,1-2H3/t5-,6-,7-,8-,9+/m1/s1
• InChI Key： SZPXRPPATWLSNO-OKNNCHMLSA-N
• SMILES： O([C@@H]1[C@@H]([C@@H](O)[C@@]([H])([C@H](O)CO)O1)O)C(C)C

Computed Properties

• Exact Mass: 222.11
• Monoisotopic Mass: 222.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.4A^2